3-Phenylazepan-2-one

• IUPAC Name: 3-phenylazepan-2-one
• InChI: InChI=1S/C12H15NO/c14-12-11(8-4-5-9-13-12)10-6-2-1-3-7-10/h1-3,6-7,11H,4-5,8-9H2,(H,13,14)
• InChI Key: NLCYUUFUDKEHDA-UHFFFAOYSA-N
• Canonical SMILES: C1CCNC(=O)C(C1)C2=CC=CC=C2
• Molecular Formula: C12H15NO
• Molecular Weight: 189.25 g/mol

Description

3-Phenylazepan-2-one is a chemical compound with the molecular formula C12H15NO. It is used in the synthesis of polymers and has been studied for its potential applications in various fields.

Synthesis Analysis

The synthesis of 3-Phenylazepan-2-one involves a reaction that is cationically catalyzed, using an acid-exchanged clay as an ecological catalyst. The reaction synthesis of poly[(phenylazepane-2-one)-co-(pyrrole)], abbreviated as poly(PAP), has been carried out in dichloromethane. The reaction yield was 85% at a temperature of 25°C for 4 hours using 4% of the catalyst.

Molecular Structure Analysis

The molecular structure of 3-Phenylazepan-2-one has been characterized by proton and carbon nuclear magnetic resonance (1H-NMR and 13C-NMR), ultraviolet/visible spectroscopy (UV–Vis), and Fourier transform infrared spectroscopy (FT-IR).

Chemical Reactions Analysis

The chemical reactions involving 3-Phenylazepan-2-one are complex and involve multiple steps. For instance, it has been used in the copolymerization of pyrrole to create a novel polymer with both conductivity and solubility.

Physical And Chemical Properties Analysis

3-Phenylazepan-2-one has specific physical and chemical properties that make it suitable for certain applications. For instance, it has been used in the synthesis of conductive polymers due to its ability to undergo specific chemical reactions.

Scientific Research Applications

Vapor-Phase Synthesis

3-Phenylazepan-2-one has been studied in the context of vapor-phase synthesis. Research on 1-phenylazepane, a related compound, demonstrates its efficient synthesis from aniline and 1,6-hexanediol over a CoO/SiO2-Al2O3 catalyst. This method showed high activity and selectivity, indicating potential applications in industrial synthesis processes (Qi, 2011).

Synthesis and Characterization of Novel Polymers

Significant research has been conducted on synthesizing novel conductive polymers using phenylazepane-2-one. A study introduced a new copolymer of pyrrole with phenylazepane-2-one, offering enhanced solubility and conductivity properties. This polymer, poly[(phenylazepane-2-one)-co-(pyrrole)], has potential applications in materials science due to its thermal stability and solubility in common solvents (Kherroub, Bouhadjar, & Boucherdoud, 2020). Another study synthesized poly(phenylazepane-2-one-furan), a conductive polymer with improved solubility and thermal properties, suggesting applications in organic electronics and other fields (Kherroub, Bouhadjar, & Medjahdi, 2021).

Pharmacological Research

In pharmacological research, derivatives of phenylazepane-2-one have been explored. For instance, studies on 4-phenyl-1,5-benzodiazepin-2-one derivatives, structurally similar to phenylazepane-2-one, have been conducted to assess their psychotropic effects on the central nervous system. These studies indicate potential applications in the development of new pharmaceutical compounds (Ongone, Achour, El Ghoul, El Ouasif, Taghzouti, El Jemli, Cherrah, Alaoui, & Zellou, 2018).